8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide

Catalog No.
S12843466
CAS No.
M.F
C22H28O7
M. Wt
404.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide

Product Name

8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide

IUPAC Name

[(3aR,4R,6E,10E,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-acetyloxy-2-(hydroxymethyl)but-2-enoate

Molecular Formula

C22H28O7

Molecular Weight

404.5 g/mol

InChI

InChI=1S/C22H28O7/c1-13-6-5-7-14(2)11-19(20-15(3)21(25)28-18(20)10-13)29-22(26)17(12-23)8-9-27-16(4)24/h7-8,10,18-20,23H,3,5-6,9,11-12H2,1-2,4H3/b13-10+,14-7+,17-8+/t18-,19-,20+/m1/s1

InChI Key

CUJJANFZVGSCSV-UHIMBCETSA-N

Canonical SMILES

CC1=CC2C(C(CC(=CCC1)C)OC(=O)C(=CCOC(=O)C)CO)C(=C)C(=O)O2

Isomeric SMILES

C/C/1=C\[C@@H]2[C@@H]([C@@H](C/C(=C/CC1)/C)OC(=O)/C(=C/COC(=O)C)/CO)C(=C)C(=O)O2

8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide is a natural product found in Eupatorium chinense with data available.

8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide is a sesquiterpene lactone derived from natural sources, particularly isolated from plants such as Stevia alpina var. glutinosa. This compound features a complex structure characterized by the presence of both acetoxy and hydroxytigloyloxy functional groups, which contribute to its unique chemical properties and biological activities. Sesquiterpene lactones are known for their diverse pharmacological effects, making compounds like 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide of significant interest in medicinal chemistry.

The chemical reactivity of 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide can be categorized into several types of reactions:

  • Hydrolysis: The acetoxy group can undergo hydrolysis under acidic or basic conditions, leading to the formation of the corresponding hydroxyl compound.
  • Oxidation: The hydroxyl group may be oxidized to form a ketone or aldehyde, depending on reaction conditions.
  • Reduction: The compound can be reduced to yield various derivatives, potentially altering its biological activity.

These reactions are essential for modifying the compound for further studies and applications in pharmacology .

8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide exhibits a range of biological activities:

  • Antimicrobial Properties: Studies have indicated that this compound possesses significant antimicrobial activity against various pathogens.
  • Anti-inflammatory Effects: It has been shown to inhibit pro-inflammatory cytokines, suggesting potential use in treating inflammatory diseases.
  • Antitumor Activity: Preliminary research indicates that it may have cytotoxic effects on cancer cell lines, warranting further investigation into its antitumor potential

    The synthesis of 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide can be achieved through several methods:

    • Isolation from Natural Sources: Extracting the compound from Stevia alpina var. glutinosa using solvent extraction techniques followed by purification via chromatography.
    • Chemical Synthesis: Laboratory synthesis involving the reaction of costunolide with acetylating agents and hydroxytigloic acid derivatives under controlled conditions.

    These methods allow for the production of the compound in sufficient quantities for both research and potential therapeutic applications .

The applications of 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide are varied and include:

  • Pharmaceutical Development: As a lead compound in drug discovery due to its biological activities.
  • Cosmetic Industry: Utilization in formulations aimed at anti-aging and skin health due to its anti-inflammatory properties.
  • Natural Remedies: Potential use in traditional medicine practices for treating ailments like coughs and inflammation

    Interaction studies involving 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide focus on its synergistic effects with other compounds, particularly in enhancing antimicrobial and anti-inflammatory activities. Research has shown that combining this compound with other natural extracts may lead to improved therapeutic outcomes, suggesting a potential for combination therapies in clinical settings .

Several compounds share structural similarities with 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide, including:

Compound NameStructural FeaturesUnique Properties
CostunolideSesquiterpene lactoneKnown for anti-inflammatory effects
ArtemisininSesquiterpene lactonePotent antimalarial properties
ParthenolideSesquiterpene lactoneExhibits strong anticancer activity
LactucopicrinSesquiterpene lactoneAnti-inflammatory and analgesic properties

While these compounds share a common sesquiterpene lactone structure, 8 beta-(4-Acetoxy-5-hydroxytigloyloxy)costunolide is distinguished by its specific functional groups that enhance its biological activity profile, making it a unique candidate for further research and application in various fields .

XLogP3

1.7

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

1

Exact Mass

404.18350323 g/mol

Monoisotopic Mass

404.18350323 g/mol

Heavy Atom Count

29

Explore Compound Types